Cas no 109300-32-5 (Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro-)

Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro-, is a nitro-substituted benzamide derivative featuring an isoxazole moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a precursor or intermediate in the synthesis of biologically active molecules. The presence of the nitro group enhances reactivity, facilitating further functionalization, while the isoxazole ring contributes to structural diversity and binding affinity in target interactions. Its well-defined molecular structure allows for precise modifications, making it valuable in medicinal chemistry for the development of novel therapeutic agents. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.
Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro- structure
109300-32-5 structure
Product Name:Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro-
CAS No:109300-32-5
MF:C11H9N3O4
MW:247.206862211227
MDL:MFCD00170686
CID:1188529
PubChem ID:739602
Update Time:2025-05-27

Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro-
    • N-(5-methyl-1,2-oxazol-3-yl)-4-nitrobenzamide
    • N-(5-Methyl-3-isoxazolyl)-4-nitrobenzamide
    • 109300-32-5
    • HMS2846K13
    • CS-0335417
    • MS-8799
    • SMR000513719
    • SR-01000392586-1
    • N-(5-Methyl-isoxazol-3-yl)-4-nitro-benzamide
    • MFCD00170686
    • AKOS001567970
    • CHEMBL1540843
    • N-(5-METHYLISOXAZOL-3-YL)(4-NITROPHENYL)FORMAMIDE
    • SR-01000392586
    • MLS001207398
    • DTXSID601265580
    • STK097683
    • N-(5-methylisoxazol-3-yl)-4-nitrobenzamide
    • MDL: MFCD00170686
    • Inchi: 1S/C11H9N3O4/c1-7-6-10(13-18-7)12-11(15)8-2-4-9(5-3-8)14(16)17/h2-6H,1H3,(H,12,13,15)
    • InChI Key: JYCYWWSDZJILCW-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(=N1)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 247.05937
  • Monoisotopic Mass: 247.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 98.27

Benzamide, N-(5-methyl-3-isoxazolyl)-4-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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